Cas no 1407997-77-6 (tert-butyl (2R)-4,4-difluoro-2-[(methylamino)methyl]pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2R)-4,4-difluoro-2-[(methylamino)methyl]pyrrolidine-1-carboxylate
• CAS No: 1407997-77-6
• MF: C₁₁H₂₀F₂N₂O₂
• MW: 250.285510063171
• CID: 4594749
• PubChem ID: 72208047
• Update Time: 2024-11-04

tert-butyl (2R)-4,4-difluoro-2-[(methylamino)methyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-1-Boc-2-(methylaminomethyl)-4,4-difluoropyrrolidine
• (R)-tert-butyl 4,4-difluoro-2-((methylamino)methyl)pyrrolidine-1-carboxylate
• tert-butyl (2R)-4,4-difluoro-2-[(methylamino)methyl]pyrrolidine-1-carboxylate
• CS-0057611
• PB37774
• 1407997-77-6
• tert-butyl (2R)-4,4-difluoro-2-(methylaminomethyl)pyrrolidine-1-carboxylate
• P13606

• Inchi： 1S/C11H20F2N2O2/c1-10(2,3)17-9(16)15-7-11(12,13)5-8(15)6-14-4/h8,14H,5-7H2,1-4H3/t8-/m1/s1
• InChI Key： LDLHTVXAQWRDGH-MRVPVSSYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(F)(F)C[C@@H]1CNC

Computed Properties

• Exact Mass: 250.149
• Monoisotopic Mass: 250.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1.6